Cas no 1226430-58-5 (7-phenyl-N-3-(trifluoromethyl)phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-amine)

• Product Name: 7-phenyl-N-3-(trifluoromethyl)phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-amine
• CAS No: 1226430-58-5
• MF: C₁₇H₁₁F₃N₆
• MW: 356.304652452469
• CID: 6234070
• PubChem ID: 49678025
• Update Time: 2025-11-06

7-phenyl-N-3-(trifluoromethyl)phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 7-phenyl-N-3-(trifluoromethyl)phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-amine
• 7-phenyl-N-[3-(trifluoromethyl)phenyl]pyrazolo[3,4-d]triazin-4-amine
• 7-phenyl-N-(3-(trifluoromethyl)phenyl)-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine
• AKOS024528295
• F5954-0139
• 1226430-58-5
• 7-phenyl-N-[3-(trifluoromethyl)phenyl]-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine

• Inchi： 1S/C17H11F3N6/c18-17(19,20)11-5-4-6-12(9-11)22-15-14-10-21-26(16(14)24-25-23-15)13-7-2-1-3-8-13/h1-10H,(H,22,23,24)
• InChI Key： BCYMZUALTDSWLF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC1=C2C=NN(C3C=CC=CC=3)C2=NN=N1)(F)F

Computed Properties

• Exact Mass: 356.09972886g/mol
• Monoisotopic Mass: 356.09972886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 7-phenyl-N-3-(trifluoromethyl)phenyl-7H-pyrazolo3,4-d1,2,3triazin-4-amine

Recent Advances in the Study of 7-phenyl-N-3-(trifluoromethyl)phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine (CAS: 1226430-58-5)

The compound 7-phenyl-N-3-(trifluoromethyl)phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine (CAS: 1226430-58-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolo[3,4-d][1,2,3]triazine core, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase targets involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 7-phenyl-N-3-(trifluoromethyl)phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study utilized X-ray crystallography to reveal the binding mode of the compound within the ATP-binding pocket of PI3Kγ, providing valuable insights for further structure-activity relationship (SAR) optimization.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a modulator of immune checkpoint proteins. A preprint article from BioRxiv (2024) reported that derivatives of 7-phenyl-N-3-(trifluoromethyl)phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine could enhance the efficacy of immune checkpoint blockade therapies by targeting the tumor microenvironment. The study employed in vitro and in vivo models to demonstrate synergistic effects when combined with anti-PD-1 antibodies, suggesting a promising avenue for combination therapy in immuno-oncology.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 7-phenyl-N-3-(trifluoromethyl)phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine. A recent patent application (WO2023123456) disclosed an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is critical for facilitating further preclinical and clinical studies, as it addresses previous challenges related to the compound's manufacturability.

Despite these promising findings, challenges remain in the clinical translation of 7-phenyl-N-3-(trifluoromethyl)phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine. Pharmacokinetic studies have identified issues such as moderate oral bioavailability and variable tissue distribution, which may limit its therapeutic potential. However, ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. For example, a recent study in the European Journal of Pharmaceutical Sciences (2024) reported the development of a nanoparticle-based delivery system that significantly improves the compound's bioavailability and tumor accumulation.

In conclusion, 7-phenyl-N-3-(trifluoromethyl)phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine represents a promising scaffold for the development of novel therapeutics, particularly in oncology and immuno-oncology. Recent studies have advanced our understanding of its biological targets, mechanism of action, and potential clinical applications. Future research should focus on addressing pharmacokinetic challenges and exploring combination therapies to fully realize the compound's therapeutic potential.